Cas no 656305-96-3 ([1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-)
656305-96-3 structure
Product Name:[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
CAS No:656305-96-3
MF:C13H8Cl2O
MW:251.108021736145
CID:3169857
PubChem ID:11402475
Update Time:2025-04-21
[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO-
- 656305-96-3
- 3a(2),5a(2)-Dichloro[1,1a(2)-biphenyl]-2-carboxaldehyde
- CHEMBL333274
- BIKBODIAHPQKLO-UHFFFAOYSA-N
- 3',5'-dichlorobiphenyl-2-carbaldehyde
- SCHEMBL410762
- DTXSID701249707
-
- Inchi: 1S/C13H8Cl2O/c14-11-5-10(6-12(15)7-11)13-4-2-1-3-9(13)8-16/h1-8H
- InChI Key: BIKBODIAHPQKLO-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1C=CC=CC=1C=O)Cl
Computed Properties
- Exact Mass: 249.9952203Da
- Monoisotopic Mass: 249.9952203Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 17.1Ų
[1,1'-BIPHENYL]-2-CARBOXALDEHYDE, 3',5'-DICHLORO- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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